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Compound of Interest

Compound Name: 6-Ox0-3-methylhexyl acetate
CAS No.: 84145-52-8
Cat. No.: B12653992
Get Quote
. J

Abstract: This technical guide provides a comprehensive overview of 6-oxohexyl acetate, a
bifunctional organic compound of interest to researchers and professionals in drug
development and chemical synthesis. Due to the lack of readily available information on "6-
Oxo-3-methylhexyl acetate," this guide focuses on the closely related and well-documented
compound, 6-oxohexyl acetate. The document will cover its chemical identity, synthesis
methodologies, physicochemical properties, and potential applications, with a focus on the
underlying scientific principles and practical insights.

Introduction and Chemical Identity

6-Oxohexyl acetate, also known by its synonym 6-acetoxyhexanal, is a linear aliphatic
compound featuring both an aldehyde (oxo) functional group and an acetate ester. This dual
functionality makes it a versatile building block in organic synthesis.

Table 1: Chemical Identifiers and Properties of 6-Oxohexyl Acetate
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Identifier Value Source

CAS Number 68750-25-4 [1]

Molecular Formula C8H1403 [1]

Molecular Weight 158.19 g/mol [1]

IUPAC Name 6-oxohexyl acetate [1]
6-acetoxyhexanal,

Synonyms [1]
oxohexylacetate

Based on the nomenclature, the requested compound "6-Oxo0-3-methylhexyl acetate" would
have the following predicted properties:

Table 2: Predicted Properties for 6-Oxo-3-methylhexyl acetate

Identifier Predicted Value
Molecular Formula C9H1603
Molecular Weight 172.22 g/mol

The structural difference, the addition of a methyl group at the 3-position, would slightly
increase the molecular weight and likely influence its polarity and boiling point. However,
without experimental data, these remain theoretical predictions.

Synthesis of 6-Oxohexyl Acetate

The synthesis of 6-oxohexyl acetate can be approached through several strategic pathways.
The choice of method often depends on the available starting materials, desired scale, and
purity requirements. A common and logical approach involves the selective oxidation of a
corresponding diol or alcohol.

Selective Oxidation of 6-Acetoxy-1-hexanol

A primary route to 6-oxohexyl acetate involves the selective oxidation of the terminal alcohol in
6-acetoxy-1-hexanol. This method is favored for its directness and control over the final
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product.

Diagram 1: Synthesis of 6-Oxohexyl Acetate via Selective Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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